Cas no 1935723-06-0 (5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole)

5-Methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole is a heterocyclic compound featuring a fused imidazole and pyrrole core, substituted with phenyl and trifluoromethylphenyl groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the imidazole moiety offers potential for hydrogen bonding and metal coordination. Its rigid, aromatic framework is suitable for applications in drug discovery, particularly as a scaffold for kinase inhibitors or bioactive agents targeting protein-protein interactions. The compound’s synthetic versatility allows for further functionalization, enabling tailored modifications for specific research or industrial applications.

5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole structure

1935723-06-0 structure

Product name:5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole

CAS No:1935723-06-0

MF:C₂₁H₁₆F₃N₃

MW:367.36705493927

CID:5192347

PubChem ID:121386600

5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole, 4-methyl-5-phenyl-2-[1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]-
- 5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole
- Inchi： 1S/C21H16F3N3/c1-14-19(15-7-3-2-4-8-15)26-20(25-14)16-11-12-27(13-16)18-10-6-5-9-17(18)21(22,23)24/h2-13H,1H3,(H,25,26)
- InChI Key： DBMWWIZVLWQASC-UHFFFAOYSA-N
- SMILES： C1(C2C=CN(C3=CC=CC=C3C(F)(F)F)C=2)NC(C2=CC=CC=C2)=C(C)N=1

5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-173775-0.1g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	0.1g	$619.0	2023-09-20
Enamine	EN300-173775-0.25g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	0.25g	$883.0	2023-09-20
Enamine	EN300-173775-0.5g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	0.5g	$1393.0	2023-09-20
Enamine	EN300-173775-5.0g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	5.0g	$5179.0	2023-07-09
Enamine	EN300-173775-1g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	1g	$1785.0	2023-09-20
Enamine	EN300-173775-1.0g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	1.0g	$1785.0	2023-07-09
Enamine	EN300-173775-10.0g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	10.0g	$7681.0	2023-07-09
Enamine	EN300-173775-2.5g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	2.5g	$3501.0	2023-09-20
Enamine	EN300-173775-10g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	10g	$7681.0	2023-09-20
Enamine	EN300-173775-0.05g	5-methyl-4-phenyl-2-{1-[2-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}-1H-imidazole	1935723-06-0	90%	0.05g	$474.0	2023-09-20

5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole Related Literature

1. Triplet state structure–property relationships in a series of platinum acetylides: effect of chromophore length and end cap electronic properties†

Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
2. Spin-transfer-torque mediated quantum magnetotransport in MoS2/phosphorene vdW heterostructure based MTJs†

Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
3. Triarylmethanolation as a versatile strategy for the conversion of PAHs into amorphization-induced emission luminogens for extremely sensitive explosive detection and fabrication of artificial light-harvesting systems†‡

Ya-Nan Jing Mater. Chem. Front., 2020,4, 2435-2442
4. Volatilisation of substituted ferrocene compounds of different sizes from room temperature ionic liquids: a kinetic and mechanistic study†

Chaopeng Fu,Leigh Aldous,Edmund J. F. Dickinson,Richard G. Compton New J. Chem., 2012,36, 774-780
5. Structural and electronic properties of the heterointerfaces for Cu2ZnSnS4 photovoltaic cells: a density-functional theory study†

J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034

Additional information on 5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole

Research Brief on 5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole (CAS: 1935723-06-0)

The compound 5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole (CAS: 1935723-06-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl group and the imidazole core are critical for its binding affinity and selectivity, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are implicated in various diseases, including cancer and autoimmune disorders. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for further clinical translation.

Despite these promising findings, challenges remain in optimizing the compound's solubility and reducing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate its development into a viable clinical candidate.

In conclusion, 5-methyl-4-phenyl-2-{1-2-(trifluoromethyl)phenyl-1H-pyrrol-3-yl}-1H-imidazole represents a compelling case study in rational drug design. Its multifaceted biological activities and structural versatility underscore its potential as a cornerstone for future therapeutics in oncology and inflammation. Continued research and development will be essential to fully realize its clinical promise.